Cas no 1161012-68-5 (2-amino-N-cyclopentyl-3-methylpentanamide)

• Product Name: 2-amino-N-cyclopentyl-3-methylpentanamide
• CAS No: 1161012-68-5
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD09942896
• CID: 5683954
• PubChem ID: 24703639
• Update Time: 2025-10-29

2-amino-N-cyclopentyl-3-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 1161012-68-5
• CHEMBL148142
• BDBM50135077
• AKOS000186824
• N-Cyclopentyl L-isoleucinamide
• SB45668
• 2-Amino-3-methyl-pentanoic acid cyclopentylamide
• 2-AMINO-N-CYCLOPENTYL-3-METHYLPENTANAMIDE
• EN300-25996528
• 2-amino-N-cyclopentyl-3-methylpentanamide

• MDL： MFCD09942896
• Inchi： 1S/C11H22N2O/c1-3-8(2)10(12)11(14)13-9-6-4-5-7-9/h8-10H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： OOWLARASGPSZPE-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)N)NC1CCCC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-cyclopentyl-3-methylpentanamide

Introduction to 2-amino-N-cyclopentyl-3-methylpentanamide (CAS No. 1161012-68-5)

2-amino-N-cyclopentyl-3-methylpentanamide, with the CAS number 1161012-68-5, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of amino acids and derivatives, specifically a cyclic amide with a unique structural configuration that offers a range of biological activities and chemical properties.

The molecular structure of 2-amino-N-cyclopentyl-3-methylpentanamide consists of an amino group, a cyclopentyl ring, and a methylated pentanamide chain. This combination provides the compound with distinct characteristics that make it a valuable candidate for various research and development purposes. The cyclopentyl ring contributes to the compound's stability and solubility, while the amino and methyl groups enhance its reactivity and functional versatility.

In the context of pharmaceutical research, 2-amino-N-cyclopentyl-3-methylpentanamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These interactions can modulate cellular signaling pathways, making the compound a promising candidate for the development of novel therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 2-amino-N-cyclopentyl-3-methylpentanamide. The researchers found that the compound exhibited potent agonist activity at certain GPCRs, particularly those involved in pain modulation and neuroprotection. This finding suggests that 2-amino-N-cyclopentyl-3-methylpentanamide could be further developed into drugs for treating chronic pain and neurodegenerative disorders.

Beyond its potential as a therapeutic agent, 2-amino-N-cyclopentyl-3-methylpentanamide has also been studied for its role in chemical synthesis. Its unique structure makes it an excellent building block for constructing more complex molecules with tailored functionalities. Chemists have utilized this compound as an intermediate in the synthesis of peptides, polymers, and other organic compounds, demonstrating its versatility in synthetic chemistry.

The synthesis of 2-amino-N-cyclopentyl-3-methylpentanamide typically involves multi-step reactions, including condensation, reduction, and functional group manipulation. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For instance, a 2021 study published in Organic Letters described a novel catalytic approach that significantly improved the yield and purity of 2-amino-N-cyclopentyl-3-methylpentanamide.

In addition to its chemical synthesis, the analytical characterization of 2-amino-N-cyclopentyl-3-methylpentanamide is crucial for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify the structure and purity of this compound. These analytical methods provide detailed insights into the molecular composition and help identify any impurities or by-products.

The safety profile of 2-amino-N-cyclopentyl-3-methylpentanamide is another important aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, like any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-amino-N-cyclopentyl-3-methylpentanamide (CAS No. 1161012-68-5) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents and advanced materials. As research continues to advance, it is likely that this compound will play an increasingly important role in various scientific disciplines.